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Compound of Interest

Compound Name:
3α-Hydroxy Pravastatin Lactone-

d3

CAS No.: 1329809-35-9

Cat. No.: B583529

Get Quote

An In-Depth Technical Guide to Relacorilant (CORT125134) for Researchers and Drug

Development Professionals

A Note on Chemical Identification: This guide focuses on the selective glucocorticoid receptor

modulator, Relacorilant. While the request specified CAS Number 1329809-35-9, publicly

available scientific literature and chemical databases predominantly associate Relacorilant with

CAS Number 1496510-51-0. The former CAS number appears to be linked to a deuterated

impurity of Pravastatin[1][2]. Given the context of the request for a guide on a novel therapeutic

agent, this document will proceed with the detailed scientific profile of Relacorilant.

Introduction
Relacorilant (formerly CORT125134) is a non-steroidal, orally bioavailable, selective

glucocorticoid receptor modulator (SGRM) developed by Corcept Therapeutics[3][4]. As a

competitive antagonist of the glucocorticoid receptor (GR), it is under investigation for

conditions characterized by excess cortisol activity, most notably Cushing's syndrome and as a

combination therapy in certain solid tumors[3][4][5]. Its high selectivity for the GR over other

hormone receptors, such as the progesterone receptor, distinguishes it from broader-spectrum

antagonists and presents a potentially more favorable side-effect profile[3][6][7]. This guide
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provides a comprehensive technical overview of Relacorilant, designed for professionals in

drug discovery and clinical development.

Physicochemical Properties
Relacorilant is a complex heterocyclic small molecule. Its structural and chemical properties are

fundamental to its biological activity and formulation development.

Property Value Reference

IUPAC Name

[(4aR)-1-(4-Fluorophenyl)-6-(1-

methylpyrazol-4-yl)sulfonyl-

4,5,7,8-tetrahydropyrazolo[3,4-

g]isoquinolin-4a-yl]-[4-

(trifluoromethyl)pyridin-2-

yl]methanone

[3]

CAS Number 1496510-51-0 [3][8][9]

Molecular Formula C27H22F4N6O3S [3][8][10]

Molar Mass 586.56 g/mol [3][8]

Appearance Solid [3]

Solubility
Soluble in DMSO (≥ 60

mg/mL)
[9][11]

Mechanism of Action: Selective Glucocorticoid
Receptor Antagonism
Relacorilant functions as a potent and selective competitive antagonist of the glucocorticoid

receptor[3][6]. The binding of cortisol to the GR initiates a conformational change, leading to

the translocation of the receptor-ligand complex into the nucleus, where it modulates the

transcription of target genes[6][8]. This signaling cascade is implicated in a wide array of

physiological processes, including metabolism, inflammation, and stress response[4][6].

In pathologies driven by excess cortisol, such as Cushing's syndrome, or in cancers where

cortisol signaling promotes chemoresistance, this pathway is aberrantly active[4]. Relacorilant
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directly counteracts this by binding to the GR with high affinity, preventing cortisol from binding

and activating the receptor[3][4][8]. This blockade inhibits the downstream signaling cascade,

mitigating the deleterious effects of hypercortisolism[3][8].

A key feature of Relacorilant is its selectivity. Unlike first-generation GR antagonists like

mifepristone, Relacorilant does not bind significantly to other steroid receptors, such as the

progesterone, androgen, or mineralocorticoid receptors, which is anticipated to reduce off-

target side effects[6][7][12].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b610435
https://synapse.patsnap.com/article/what-is-relacorilant-used-for
https://pubchem.ncbi.nlm.nih.gov/compound/Relacorilant
https://www.benchchem.com/product/b610435
https://pubchem.ncbi.nlm.nih.gov/compound/Relacorilant
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbd3gm8543
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://ascopubs.org/doi/10.1200/JCO.22.02624
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus

Cortisol

Inactive Glucocorticoid
Receptor (GR) Complex

Binds

Relacorilant

Competitively Binds
(Antagonist)

Activated
GR-Cortisol Complex

Conformational
Change

Inactive
GR-Relacorilant Complex

Translocation Transcription Blocked

Prevents
Translocation

Gene Transcription
(e.g., anti-apoptotic genes)

Modulates

Click to download full resolution via product page

Caption: Mechanism of Relacorilant at the Glucocorticoid Receptor.

Pharmacokinetics and Metabolism
Understanding the pharmacokinetic (PK) profile of Relacorilant is crucial for designing effective

dosing regimens.
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Administration: Relacorilant is administered orally[5].

Metabolism: Relacorilant is a strong inhibitor of the cytochrome P450 enzyme CYP3A4[7]

[13]. This is a critical consideration for drug-drug interactions, as co-administration with drugs

metabolized by CYP3A4 can lead to increased exposure of the substrate drug[7]. For

instance, when combined with nab-paclitaxel (a CYP3A4 substrate), Relacorilant increases

the exposure (AUC) of nab-paclitaxel[7].

Dosing Studies: Clinical studies have evaluated both continuous (daily) and intermittent (on

the day before, day of, and day after chemotherapy) dosing regimens, particularly in

oncology settings[7][12]. The intermittent, higher-dose schedule has shown favorable

efficacy and safety, delivering high GR antagonism around the time of chemotherapy

exposure[7][12].

Applications in Research and Drug Development
Relacorilant is being actively investigated in multiple clinical settings.

Cushing's Syndrome: As a primary indication, Relacorilant aims to manage the symptoms of

hypercortisolism, such as hypertension and hyperglycemia, by blocking the effects of excess

cortisol[4][5][14][15]. Phase 3 trials (GRACE and GRADIENT) have demonstrated that

patients receiving Relacorilant experienced significant improvements in these clinical

manifestations[14][15].

Oncology: A major area of development is in oncology, particularly for solid tumors where

cortisol can promote chemoresistance. By inhibiting GR, Relacorilant is hypothesized to

restore the cancer cells' sensitivity to apoptosis-inducing chemotherapy[3].

Ovarian Cancer: The pivotal Phase 3 ROSELLA trial showed that combining Relacorilant

with nab-paclitaxel significantly improved progression-free survival (PFS) and overall

survival (OS) in patients with platinum-resistant ovarian cancer compared to nab-paclitaxel

alone[3]. This effect was observed without the need for biomarker selection.

Other Cancers: Investigations are also ongoing for its use in pancreatic cancer,

adrenocortical carcinoma, and prostate cancer[5][6].
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Analytical Methodologies
The quantification of Relacorilant and its metabolites in biological matrices is essential for

pharmacokinetic and toxicokinetic studies. Liquid chromatography-tandem mass spectrometry

(LC-MS/MS) is the standard method for this purpose.

Protocol: Quantification of Relacorilant in Human
Plasma by LC-MS/MS
This protocol provides a general framework. Specific parameters must be optimized and

validated according to regulatory guidelines.

1. Sample Preparation (Protein Precipitation): a. Thaw plasma samples and an internal

standard (IS) working solution on ice. b. To 100 µL of plasma in a microcentrifuge tube, add 20

µL of the IS working solution. c. Add 300 µL of cold acetonitrile to precipitate proteins. d. Vortex

for 1 minute to ensure thorough mixing. e. Centrifuge at 14,000 rpm for 10 minutes at 4°C to

pellet the precipitated protein. f. Carefully transfer the supernatant to a clean 96-well plate for

analysis.

2. LC-MS/MS Analysis: a. Liquid Chromatography:

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to
95% B over 3 minutes).
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL. b. Mass Spectrometry:
Ionization: Electrospray Ionization (ESI), positive mode.
Detection: Multiple Reaction Monitoring (MRM).
MRM Transitions: Specific precursor-to-product ion transitions for Relacorilant and the IS
must be determined and optimized.

3. Data Analysis & Validation: a. Generate a calibration curve using standards of known

concentrations. b. Quantify Relacorilant in the unknown samples by interpolating from the

calibration curve. c. The method must be validated for linearity, accuracy, precision, selectivity,

and stability according to FDA/EMA guidelines.
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Caption: General workflow for LC-MS/MS analysis of Relacorilant.
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Synthesis Overview
The chemical synthesis of Relacorilant is a multi-step process involving the construction of its

complex heterocyclic core. Key intermediates include 2-Bromo-4-(trifluoromethyl)pyridine[16].

The introduction of a trifluoromethyl group at the 4-position of the pyridyl moiety was found to

significantly increase the compound's potency[16]. Detailed synthetic schemes have been

published in patent literature, such as WO2013/177559[16].

Safety and Tolerability
In clinical trials, Relacorilant has been generally well-tolerated. When used in combination with

nab-paclitaxel, the type, frequency, and severity of adverse events were reported to be similar

to those observed with nab-paclitaxel monotherapy, suggesting Relacorilant does not add

significant safety burden[14].

Conclusion
Relacorilant is a promising selective glucocorticoid receptor modulator with significant

therapeutic potential in endocrinology and oncology. Its well-defined mechanism of action, oral

bioavailability, and high selectivity make it a valuable agent for mitigating the effects of

hypercortisolism. Ongoing clinical trials continue to explore its efficacy and safety, particularly

its novel application in overcoming chemotherapy resistance in solid tumors. For researchers,

Relacorilant serves as a precision tool to dissect the role of glucocorticoid signaling in various

disease states.

References
Relacorilant | 1496510-51-0. Benchchem.
What is Relacorilant used for?
relacorilant (Pending FDA Approval). Medscape Reference.
Relacorilant – Application in Therapy and Current Clinical Research. Clinicaltrials.eu.
Corcept Submits New Drug Application for Relacorilant as a Treatment for Patients with
Platinum-Resistant Ovarian Cancer. Corcept Therapeutics.
Relacorilant | C27H22F4N6O3S | CID 73051463. PubChem - NIH.
Relacorilant. Glucocorticoid receptor antagonist. Prous Science.
Overcoming Taxane Resistance: Preclinical and Phase 1 Studies of Relacorilant, a Selective
Glucocorticoid Receptor Modulator, with Nab-Paclitaxel in Solid Tumors. PMC.
Relacorilant: What is it and is it FDA approved? Drugs.com.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://newdrugapprovals.org/2022/10/31/relacorilant/
https://newdrugapprovals.org/2022/10/31/relacorilant/
https://newdrugapprovals.org/2022/10/31/relacorilant/
https://www.drugs.com/history/relacorilant.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


An In Vitro and In Vivo Evaluation of the Effect of Relacorilant on the Activity of Cytochrome
P450 Drug Metabolizing Enzymes. PMC.
RELACORILANT. New Drug Approvals.
ASCO 2025: Corcept Therapeutics' relacorilant emerges as promising agent in recurrent
ovarian cancer. Clinical Trials Arena.
Corcept Presents ESMO 2025 Late-Breaker: Relacorilant Demonstrates Benefit in Patients
with Platinum-Resistant Ovarian Cancer with Prior PARP Inhibitor Tre
Relacorilant + Nab-Paclitaxel in Patients With Recurrent, Platinum-Resistant Ovarian
Cancer: A Three-Arm, Randomized, Controlled, Open-Label Phase II Study.
CAS 1496510-51-0 Relacorilant. BOC Sciences.
Relacorilant (CORT 125134) | CAS 1496510-51-0. AbMole BioScience.
3alpha-Hydroxy Pravastatin Lactone-D3 | CAS 1329809-35-9. Veeprho.
Pravastatin-impurities.
Relacorilant, a Selective Glucocorticoid Receptor Modulator, Induces Clinical Improvements
in Patients With Cushing Syndrome: Results From A Prospective, Open-Label Phase 2
Study. PMC.
Relacorilant (CORT125134) | Glucagon Receptor Antagonist | CAS 1496510-51-0. Selleck
Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. veeprho.com [veeprho.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Relacorilant | 1496510-51-0 | Benchchem [benchchem.com]

4. What is Relacorilant used for? [synapse.patsnap.com]

5. clinicaltrials.eu [clinicaltrials.eu]

6. Portico [access.portico.org]

7. Overcoming Taxane Resistance: Preclinical and Phase 1 Studies of Relacorilant, a
Selective Glucocorticoid Receptor Modulator, with Nab-Paclitaxel in Solid Tumors - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b583529?utm_src=pdf-custom-synthesis#bc-rfq
https://veeprho.com/impurities/3alpha-hydroxy-pravastatin-lactone-d3/
https://www.pharmaffiliates.com/en/parentapi/pravastatin-impurities
https://www.benchchem.com/product/b610435
https://synapse.patsnap.com/article/what-is-relacorilant-used-for
https://clinicaltrials.eu/drug/relacorilant/
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbd3gm8543
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9662918/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Relacorilant | C27H22F4N6O3S | CID 73051463 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. abmole.com [abmole.com]

10. bocsci.com [bocsci.com]

11. selleckchem.com [selleckchem.com]

12. ascopubs.org [ascopubs.org]

13. An In Vitro and In Vivo Evaluation of the Effect of Relacorilant on the Activity of
Cytochrome P450 Drug Metabolizing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

14. drugs.com [drugs.com]

15. Relacorilant, a Selective Glucocorticoid Receptor Modulator, Induces Clinical
Improvements in Patients With Cushing Syndrome: Results From A Prospective, Open-Label
Phase 2 Study - PMC [pmc.ncbi.nlm.nih.gov]

16. newdrugapprovals.org [newdrugapprovals.org]

To cite this document: BenchChem. [CAS number 1329809-35-9 properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b583529/docs#cas-
number-1329809-35-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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